Cas no 1803746-19-1 (4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride)

• Product Name: 4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride
• CAS No: 1803746-19-1
• MF: C₁₀H₁₀ClNO₃S
• MW: 259.709300518036
• CID: 5010828
• Update Time: 2025-10-31

4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride

• Inchi： 1S/C10H10ClNO3S/c1-2-8-3-7(5-12)4-9(6-13)10(8)16(11,14)15/h3-4,13H,2,6H2,1H3
• InChI Key： JVOHPUBZWSKAGI-UHFFFAOYSA-N
• SMILES： ClS(C1C(CO)=CC(C#N)=CC=1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.6
• Topological Polar Surface Area: 86.5

Additional information on 4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride

Recent Advances in the Application of 4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride (CAS: 1803746-19-1) in Chemical Biology and Pharmaceutical Research

4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride (CAS: 1803746-19-1) is a specialized chemical reagent that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its sulfonyl chloride and hydroxymethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted drug conjugates. Recent studies have highlighted its role in facilitating site-specific modifications of proteins and small molecules, owing to its reactivity with nucleophilic residues such as amines and thiols.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride in the design of covalent inhibitors for serine hydrolases. The researchers utilized this compound to introduce a sulfonyl warhead into inhibitor scaffolds, enabling irreversible binding to the active site of target enzymes. The study reported enhanced inhibitory potency and selectivity, with potential applications in treating metabolic disorders and inflammatory diseases. The compound's unique structural features, including the cyano and ethyl groups, were found to contribute to improved pharmacokinetic properties of the resulting inhibitors.

In the field of antibody-drug conjugates (ADCs), this sulfonyl chloride derivative has emerged as a valuable linker precursor. A recent patent application (WO2023056789) describes its use in constructing stable, cleavable linkers that facilitate targeted drug delivery. The hydroxymethyl group allows for further functionalization, while the sulfonyl chloride moiety enables efficient conjugation to antibody carriers. This approach has shown promise in preclinical studies for oncology applications, with improved payload release kinetics compared to traditional linker chemistries.

Structural-activity relationship (SAR) studies involving 1803746-19-1 have revealed interesting insights into its reactivity patterns. Computational modeling published in Bioorganic & Medicinal Chemistry Letters (2024) suggests that the electron-withdrawing cyano group adjacent to the sulfonyl chloride enhances its electrophilicity, making it particularly reactive toward nucleophilic amino acids. This property has been exploited in chemical proteomics approaches for mapping enzyme active sites and identifying novel drug targets.

The compound's stability profile has been the subject of recent optimization efforts. A 2024 report in Organic Process Research & Development details improved synthetic routes that enhance the shelf-life of 4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride while maintaining its reactivity. These advances address previous challenges related to hydrolysis during storage, expanding its utility in industrial-scale pharmaceutical manufacturing.

Emerging applications in materials science have also been reported, where this compound serves as a crosslinking agent for functional polymers. Researchers have utilized its dual reactivity to create smart biomaterials with stimuli-responsive properties, potentially useful for controlled drug delivery systems. The ethyl substituent appears to play a crucial role in modulating the hydrophobicity of these materials, influencing their interaction with biological systems.

As research continues, 4-Cyano-2-ethyl-6-(hydroxymethyl)benzenesulfonyl chloride (1803746-19-1) demonstrates growing importance as a multifunctional building block in medicinal chemistry and chemical biology. Its unique combination of reactivity and structural features positions it as a valuable tool for developing next-generation therapeutics and research probes. Future directions may include exploration of its use in PROTAC technology and other targeted protein degradation strategies, where its ability to form stable covalent linkages could prove particularly advantageous.